Cas no 2171172-79-3 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclobutane-1-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclobutane-1-carboxylic acid
• CAS No: 2171172-79-3
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6049781
• PubChem ID: 165529949
• Update Time: 2025-06-07

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclobutane-1-carboxylic acid
• EN300-1497282
• 2171172-79-3
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C28H26N2O5/c31-25(30-28(26(32)33)15-8-16-28)24(18-9-2-1-3-10-18)29-27(34)35-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h1-7,9-14,23-24H,8,15-17H2,(H,29,34)(H,30,31)(H,32,33)/t24-/m0/s1
• InChI Key： AQFBMOXOCHHXRU-DEOSSOPVSA-N
• SMILES： OC(C1(CCC1)NC([C@H](C1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclobutane-1-carboxylic acid

Research Briefing on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclobutane-1-carboxylic acid (CAS: 2171172-79-3)

The compound 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclobutane-1-carboxylic acid (CAS: 2171172-79-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutane core and Fmoc-protected amino acid moiety, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of this compound in the synthesis of cyclic peptide inhibitors targeting protein-protein interactions (PPIs). The study highlighted its unique structural features, which enable enhanced binding affinity and selectivity. The cyclobutane ring, in particular, was found to confer rigidity to the peptide backbone, thereby improving metabolic stability and bioavailability. These findings underscore the compound's potential in developing next-generation therapeutics for diseases such as cancer and autoimmune disorders.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) focused on the compound's utility in solid-phase peptide synthesis (SPPS). The study demonstrated that the Fmoc-protected amino acid derivative (CAS: 2171172-79-3) exhibits excellent coupling efficiency and minimal side reactions, making it a valuable reagent for the production of complex peptides. Furthermore, the research team optimized the synthesis protocol to achieve higher yields and purity, which could streamline large-scale manufacturing processes for peptide-based drugs.

Emerging research also suggests that this compound may play a pivotal role in the development of proteolysis-targeting chimeras (PROTACs). A preprint article on ChemRxiv (2024) reported its incorporation into bifunctional molecules designed to degrade disease-causing proteins. The cyclobutane scaffold was shown to enhance the proteolytic stability of these chimeras, thereby improving their therapeutic efficacy. This innovative approach holds promise for addressing previously undruggable targets in oncology and neurodegenerative diseases.

In conclusion, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclobutane-1-carboxylic acid (CAS: 2171172-79-3) represents a versatile and high-value intermediate in modern drug discovery. Its applications span peptide synthesis, enzyme inhibition, and targeted protein degradation, reflecting its broad utility in advancing therapeutic innovation. Future research should focus on further optimizing its synthetic routes and exploring its potential in novel drug modalities.